Cas no 124476-83-1 (4,6-Diamino-1-(4-Methoxy-Phenyl)-2-Oxo-2,3-Dihydro-1H-Pyrrolo[2,3-b]Pyridine-5-Carbonitrile)

• Product name: 4,6-Diamino-1-(4-Methoxy-Phenyl)-2-Oxo-2,3-Dihydro-1H-Pyrrolo[2,3-b]Pyridine-5-Carbonitrile
• CAS No: 124476-83-1
• MF: C₁₅H₁₃N₅O₂
• MW: 295.296022176743
• CID: 218104
• PubChem ID: 3843799

4,6-Diamino-1-(4-Methoxy-Phenyl)-2-Oxo-2,3-Dihydro-1H-Pyrrolo[2,3-b]Pyridine-5-Carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,6-Diamino-1-(4-Methoxy-Phenyl)-2-Oxo-2,3-Dihydro-1H-Pyrrolo[2,3-b]Pyridine-5-Carbonitrile
• 1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile,4,6-diamino-2,3-dihydro-1-(4-methoxyphenyl)-2-oxo-
• 4,6-diamino-5-cyano-1-(4-methoxyphenyl)-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridin-7-ium
• 124476-83-1
• Z55551642
• AKOS022179560
• DTXSID60397201
• CS-0305182
• 1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile, 4,6-diamino-2,3-dihydro-1-(4-methoxyphenyl)-2-oxo-
• EN300-02695
• SMR000377808
• 4,6-diamino-1-(4-methoxyphenyl)-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile
• CHEMBL1546251
• AB00648292-02
• 4,6-diamino-1-(4-methoxyphenyl)-2-oxo-3H-pyrrolo[2,3-b]pyridine-5-carbonitrile
• 4,6-diamino-1-(4-methoxyphenyl)-2-oxo-1H,2H,3H-pyrrolo[2,3-b]pyridine-5-carbonitrile
• HMS2759H04
• MLS001004212

• Inchi： InChI=1S/C15H13N5O2/c1-22-9-4-2-8(3-5-9)20-12(21)6-10-13(17)11(7-16)14(18)19-15(10)20/h2-5H,6H2,1H3,(H4,17,18,19)
• InChI Key： WICJSBXMNSRQKW-UHFFFAOYSA-N
• SMILES： NC1C(C#N)=C(N)N=C2N(C3C=CC(OC)=CC=3)C(=O)CC=12

Computed Properties

• Exact Mass: 295.107
• Monoisotopic Mass: 295.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.48
• Boiling Point: 770.8°Cat760mmHg
• Flash Point: 420°C

Additional information on 4,6-Diamino-1-(4-Methoxy-Phenyl)-2-Oxo-2,3-Dihydro-1H-Pyrrolo[2,3-b]Pyridine-5-Carbonitrile

4,6-Diamino-1-(4-Methoxy-Phenyl)-2-Oxo-2,3-Dihydro-1H-Pyrrolo[2,3-b]Pyridine-5-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 124476-83-1, known as 4,6-Diamino-1-(4-Methoxy-Phenyl)-2-Oxo-2,3-Dihydro-1H-Pyrrolo[2,3-b]Pyridine-5-Carbonitrile, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of heterocyclic compounds, specifically pyrrolopyridines, which are known for their unique electronic properties and structural versatility.

Recent studies have highlighted the importance of pyrrolopyridine derivatives in drug discovery and materials science. The presence of multiple functional groups in this molecule—such as amino groups (-NH₂), a methoxy group (-OCH₃), and a nitrile group (-CN)—contributes to its diverse reactivity and potential applications. The diamino functionality at positions 4 and 6 suggests that this compound could serve as a precursor for the synthesis of more complex structures or as a building block in medicinal chemistry.

The 4-methoxyphenyl substituent adds an additional layer of complexity to the molecule's properties. Methoxy groups are known to influence the electronic environment of aromatic rings, potentially enhancing the molecule's ability to participate in hydrogen bonding or π–π interactions. This feature is particularly valuable in designing bioactive molecules or materials with tailored electronic characteristics.

In terms of synthesis, this compound likely involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The construction of the pyrrolopyridine core would require careful planning to ensure regioselectivity and stereocontrol. Recent advancements in catalytic methods and transition-metal-mediated reactions could provide efficient pathways for its preparation.

The application of this compound extends beyond traditional chemical synthesis. Its structural features make it a promising candidate for use in pharmaceuticals, where heterocyclic compounds are often employed as scaffolds for drug molecules due to their ability to interact with biological targets such as enzymes or receptors.

Moreover, the presence of electron-withdrawing groups like the nitrile (-CN) group could enhance the molecule's stability and reactivity under certain conditions. This makes it suitable for applications in materials science, such as the development of advanced polymers or electronic materials.

In conclusion, CAS No. 124476-83-1 represents a fascinating example of modern organic chemistry's capabilities in designing complex molecules with diverse functionalities. Its unique structure and versatile functional groups position it as a valuable asset in both academic research and industrial applications.